Cas no 177326-54-4 (4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid)

• Product Name: 4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid
• CAS No: 177326-54-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1107877
• PubChem ID: 10878285
• Update Time: 2025-04-20

4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(hydroxymethyl)-3-methyl-1H-Indole-2-carboxylic acid
• 177326-54-4
• 4-hydroxymethyl-3-methylindole-2-carboxylic acid
• Q27463891

• Inchi： 1S/C11H11NO3/c1-6-9-7(5-13)3-2-4-8(9)12-10(6)11(14)15/h2-4,12-13H,5H2,1H3,(H,14,15)
• InChI Key： BSECKLZXEJBFRE-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC2=C1C(C)=C(C(=O)O)N2

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.3Ų